Cas no 53399-01-2 (2,2,2-Trichloro-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2,2,2-Trichloro-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 53399-01-2
• MF: C₅H₃Cl₃N₂OS
• MW: 245.51411652565
• CID: 357384
• PubChem ID: 1415429
• Update Time: 2025-04-19

2,2,2-Trichloro-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2,2-trichloro-N-2-thiazolyl-
• 2,2,2-trichloro-N-(1,3-thiazol-2-yl)acetamide
• CS-0247702
• 53399-01-2
• CHEMBL1311412
• 2,2,2-trichloro-N-(thiazol-2-yl)acetamide
• Z56871623
• EN300-37207
• AKOS001045025
• DTXSID30362825
• MLS001004483
• F3099-7657
• SMR000348022
• InChI=1/C5H3Cl3N2OS/c6-5(7,8)3(11)10-4-9-1-2-12-4/h1-2H,(H,9,10,11)
• HMS2665D13
• 2,2,2-trichloro-N-1,3-thiazol-2-ylacetamide
• KWVAHFLPHCQYDT-UHFFFAOYSA-
• 2,2,2-Trichloro-N-(1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C5H3Cl3N2OS/c6-5(7,8)3(11)10-4-9-1-2-12-4/h1-2H,(H,9,10,11)
• InChI Key： KWVAHFLPHCQYDT-UHFFFAOYSA-N
• SMILES： ClC(C(NC1=NC=CS1)=O)(Cl)Cl

Computed Properties

• Exact Mass: 243.90339
• Monoisotopic Mass: 243.903167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 41.99